Cas no 2171142-15-5 ((3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid)

• Product Name: (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• CAS No: 2171142-15-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6482283
• PubChem ID: 165811057
• Update Time: 2025-05-20

(3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• (3S)-3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid
• EN300-1575490
• 2171142-15-5

• Inchi： 1S/C27H32N2O5/c1-2-18(15-24(30)31)29-25(32)27(13-7-8-14-27)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t18-/m0/s1
• InChI Key： VCVRGSUTLOVUKN-SFHVURJKSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid

Introduction to (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic Acid (CAS No. 2171142-15-5)

(3S-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171142-15-5, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique biochemical properties. Its structural complexity and potential therapeutic applications make it a subject of intense research interest.

The molecular framework of this compound is characterized by a chiral center at the 3S position, which is a critical feature for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances its stability and reactivity, making it an invaluable intermediate in peptide synthesis and drug development. Additionally, the cyclopentyl moiety introduces rigidity to the molecule, influencing its binding affinity and pharmacokinetic profile.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage advanced organic chemistry principles. The compound (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid exemplifies this trend, as it combines elements that have been proven to enhance drug efficacy and safety. The Fmoc group, for instance, is widely used in solid-phase peptide synthesis due to its protecting group properties, while the amino acid backbone provides a scaffold for further functionalization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that chiral amino acids can significantly influence the binding affinity and selectivity of drug candidates targeting central nervous system receptors. The specific configuration of the 3S center in this molecule may contribute to its ability to interact with neurological targets in a highly specific manner, potentially leading to improved therapeutic outcomes.

The cyclopentyl ring further enhances the compound's pharmacological profile by providing steric hindrance that can modulate receptor interactions. This feature is particularly relevant in the context of G-protein coupled receptors (GPCRs), which are major targets for many therapeutic drugs. By optimizing the size and shape of drug molecules, researchers can improve their binding affinity and reduce off-target effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of complex molecules like (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how this compound will interact with biological targets at an atomic level. These insights have been instrumental in guiding synthetic modifications aimed at enhancing its pharmacological properties.

The fluorenylmethoxycarbonyl group not only serves as a protecting group but also contributes to the overall solubility and bioavailability of the compound. This is particularly important for oral administration, where poor solubility can significantly limit drug efficacy. By incorporating such functional groups strategically, pharmaceutical chemists can design molecules that are both biologically active and clinically viable.

In addition to its potential therapeutic applications, this compound has also been explored as a tool for biochemical research. Its well-defined structure and unique functional groups make it an excellent candidate for studying enzyme mechanisms and receptor interactions. Such studies are crucial for understanding disease pathways and developing novel therapeutic strategies.

The synthesis of complex molecules like (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid represents a significant challenge due to their intricate structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric synthesis and catalytic transformations have enabled researchers to access enantiomerically pure compounds like this one, which are essential for many biological applications.

The use of computational tools has further streamlined the process of designing and synthesizing complex molecules. By leveraging machine learning algorithms and artificial intelligence, researchers can predict optimal synthetic routes and identify potential challenges before they arise. This has not only accelerated the discovery process but also reduced costs associated with trial-and-error experimentation.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing novel materials with specific properties. For instance, its rigid structure could be exploited to create polymers with enhanced mechanical strength or biodegradability.

In conclusion, (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS No. 2171142-15-5) is a remarkable example of how sophisticated organic chemistry can lead to innovative therapeutic agents. Its complex structure and multifunctional groups make it a promising candidate for treating various diseases, particularly those affecting the central nervous system. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academia and industry.